Difluocortolone Valerate

• CAS No.: 59198-70-8
• Product Name: Difluocortolone Valerate
• Molecular Formula: C27H36F2O5
• Molecular Weight: 478.6 g/mol
• IUPAC Name: [2-[(6S,8S,9R,10S,11S,13S,14S,16R,17S)-6,9-difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] pentanoate
• Standard InChI: InChI=1S/C27H36F2O5/c1-5-6-7-23(33)34-14-21(31)24-15(2)10-17-18-12-20(28)19-11-16(30)8-9-26(19,4)27(18,29)22(32)13-25(17,24)3/h8-9,11,15,17-18,20,22,24,32H,5-7,10,12-14H2,1-4H3/t15-,17+,18+,20+,22+,24-,25+,26+,27+/m1/s1
• Standard InChIKey: HHJIUUAMYGBVSD-YTFFSALGSA-N
• Isomeric SMILES: CCCCC(=O)OCC(=O)[C@H]1[C@@H](C[C@@H]2[C@@]1(C[C@@H]([C@]3([C@H]2C[C@@H](C4=CC(=O)C=C[C@@]43C)F)F)O)C)C
• SMILES: CCCCC(=O)OCC(=O)C1C(CC2C1(CC(C3(C2CC(C4=CC(=O)C=CC43C)F)F)O)C)C
• Canonical SMILES: CCCCC(=O)OCC(=O)C1C(CC2C1(CC(C3(C2CC(C4=CC(=O)C=CC43C)F)F)O)C)C
• Appearance: White Solid
• Melting Point: 195.0 °C
• Description: Difluocortolone Valerate is the 9α-fluoro derivative of Fluocortolone.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 6alpha,9-difluoro-11beta,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-valerate; Diflucortolone 21-valerate; Neriforte; Nerisona; Nerisone; Nerisone Forte; (6α,11β,16α)-6,9-Difluoro-11-hydroxy-16-methyl-21-[(1-oxopentyl)oxy]pregna-1,4-diene-3,20-dio
• PubChem Compound: 91670
• Last Modified: Nov 11 2021